Cas no 2171702-98-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid
• CAS No: 2171702-98-8
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6402486
• PubChem ID: 165762841
• Update Time: 2025-05-26

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-fluorobenzoic acid
• EN300-1518927
• 2171702-98-8

• Inchi： 1S/C27H25FN2O5/c1-15(2)24(25(31)29-22-13-7-12-20(23(22)28)26(32)33)30-27(34)35-14-21-18-10-5-3-8-16(18)17-9-4-6-11-19(17)21/h3-13,15,21,24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FRLHIMAUHASHGS-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1NC(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid

Compound CAS No. 2171702-98-8: A Comprehensive Overview

The compound with CAS No. 2171702-98-8, known as 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

Structural Analysis and Synthesis

The molecular structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid is characterized by a complex arrangement of functional groups. The molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis, attached to an amino acid derivative. The presence of the Fmoc group suggests that this compound may play a role in peptide synthesis or as an intermediate in the construction of larger biomolecules.

Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. Researchers have employed multi-step synthesis strategies, including nucleophilic substitutions, coupling reactions, and protecting group chemistry, to assemble this compound with high precision. The incorporation of fluorine atoms further enhances the molecule's electronic properties, making it a valuable substrate for various chemical transformations.

Applications in Medicinal Chemistry

The compound's structure lends itself to potential applications in drug discovery and development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. This compound could serve as an intermediate in the synthesis of bioactive peptides or proteins with tailored functionalities.

Moreover, the presence of a fluorine atom at the benzoic acid moiety introduces unique electronic and steric effects that can influence the molecule's pharmacokinetic properties. Fluorinated compounds are often associated with improved metabolic stability and bioavailability, making them attractive candidates for drug development.

Recent studies have explored the use of similar compounds in the design of inhibitors for various enzymes and receptors. For instance, researchers have reported on the development of Fmoc-containing peptides as inhibitors of proteolytic enzymes, highlighting their potential in therapeutic applications.

Materials Science and Nanotechnology

Beyond its role in medicinal chemistry, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid exhibits properties that make it suitable for applications in materials science and nanotechnology. The fluorenyl group is known for its photoluminescent properties, which can be harnessed in the development of fluorescent sensors and imaging agents.

Recent research has focused on the use of Fmoc-containing compounds as building blocks for self-assembling materials and nanoscale architectures. These materials exhibit stimuli-responsive behavior, making them candidates for advanced drug delivery systems and smart materials.

Additionally, the compound's ability to form stable amide bonds suggests its potential as a linker or cross-linking agent in polymer chemistry. Such applications could lead to the development of novel polymeric materials with enhanced mechanical and thermal properties.

Environmental Considerations and Safety

In terms of environmental impact, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid has not been identified as a hazardous substance under current regulations. However, its synthesis and handling should adhere to standard laboratory safety protocols to minimize risks associated with chemical manipulation.

Researchers have emphasized the importance of green chemistry principles in the synthesis of such compounds. Efforts are being made to develop more sustainable routes that reduce waste generation and minimize the use of hazardous reagents.

Conclusion

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid (CAS No. 2171702-98-) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features make it a valuable tool in peptide synthesis, drug discovery, and materials science.